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Compound of Interest

Compound Name: Glesatinib hydrochloride

Cat. No.: B1139298

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
disposal of Glesatinib hydrochloride, a potent tyrosine kinase inhibitor. Adherence to these
procedures is critical to ensure personnel safety, prevent environmental contamination, and
maintain regulatory compliance. As Glesatinib hydrochloride is classified as a cytotoxic
agent, it requires specialized handling and disposal protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

e Minimum PPE: This includes double gloving (chemotherapy-rated), a disposable gown, and
eye protection.

o Contaminated Materials: All materials that come into contact with Glesatinib hydrochloride,
including PPE, must be treated as cytotoxic waste.[1]

» Spill Management: In case of a spill, use a designated cytotoxic spill kit to contain and clean
the area. Notify environmental health and safety personnel immediately.

Quantitative Data for Glesatinib

The following table summarizes key quantitative information for Glesatinib.
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Property Value Reference

Molecular Formula C31H27F2Ns03S:2 --INVALID-LINK--[2]
Molecular Weight 619.71 g/mol --INVALID-LINK--[2]
CAS Number 936694-12-1 (Glesatinib) --INVALID-LINK--[3]
CAS Number 1123838-51-6 (Glesatinib _INVALID-LINK~[4]

hydrochloride)

Solubility in DMSO 100 mg/mL (161.36 mM) --INVALID-LINK--[5]
Storage Temperature -20°C (as powder for 3 years) --INVALID-LINK--[5]

Step-by-Step Disposal Protocol for Glesatinib
Hydrochloride

The following protocol is based on general guidelines for the disposal of cytotoxic and
hazardous pharmaceutical waste. Always consult your institution's specific policies and local
regulations.

1. Identification and Segregation:

« |dentify all waste streams containing Glesatinib hydrochloride. This includes:

e Unused or expired bulk powder.

» Contaminated lab supplies (e.g., vials, pipette tips, tubes).

o Contaminated sharps (e.g., needles, syringes).

o Contaminated PPE.

e Segregate cytotoxic waste from other laboratory waste at the point of generation.[6]

2. Packaging and Labeling:

e Non-Sharp Cytotoxic Waste:

e Place in a leak-proof, puncture-resistant container specifically designated for cytotoxic
waste.[1] These containers are typically color-coded, often purple or red, and must be clearly
labeled with the cytotoxic symbol.[6][7]

» For added safety, solid waste such as contaminated gloves and gowns should be placed in a
designated, labeled plastic bag before being put into the final disposal container.[1]
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e Sharp Cytotoxic Waste:

» All sharps must be placed in a designated, puncture-proof sharps container that is also
labeled for cytotoxic waste.[1]

o Labeling: Ensure all containers are clearly labeled with "Cytotoxic Waste" and any other
warnings required by your institution and local regulations.

3. Storage:

o Store sealed cytotoxic waste containers in a secure, designated area with restricted access.
o This storage area should be separate from general waste and clearly marked with
appropriate hazard symbols.

4. Transportation:

« Internal transport of cytotoxic waste from the laboratory to a central storage or pickup point
must be done using a secondary, leak-proof container to minimize the risk of spills.

o External transportation must be conducted by a licensed hazardous waste disposal
company.

5. Final Disposal:

e The required method of disposal for cytotoxic waste is high-temperature incineration by a
licensed hazardous waste facility.[3]

¢ Never dispose of Glesatinib hydrochloride or any cytotoxic waste down the drain or in the
regular trash.

Experimental Workflow & Signaling Pathway
Visualization

The following diagrams illustrate the logical workflow for the proper disposal of Glesatinib
hydrochloride.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://services.gov.krd/sites/default/files/uploaded-laws/%D8%B1%D9%8A%D9%86%D9%85%D8%A7%D9%8A%D9%8A%20%D8%B1%D9%8A%D9%83%D8%AE%D8%B1%D8%A7%D9%88%D9%8A%20%D8%AA%D8%A9%D9%86%D8%AF%D8%B1%D9%88%D8%B3%D8%AA%D9%8A%20%D8%AC%D9%8A%D9%87%D8%A7%D9%86%D9%8A.pdf
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Glesatinib Hydrochloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Glesatinib
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139298#glesatinib-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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